Unveiling Antibacterial Agent 138: A Technical Guide to its Discovery, Characterization, and Mechanism of Action
Unveiling Antibacterial Agent 138: A Technical Guide to its Discovery, Characterization, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides an in-depth overview of the discovery, origin, and characterization of the potent antimicrobial peptide designated p138c, also known as Antibacterial Agent 138. Originating from Bacillus subtilis CSB138, this peptide and its engineered variant, AP138L-arg26, have demonstrated significant antibacterial activity, particularly against drug-resistant pathogens. This document details the experimental protocols for its purification and evaluation, presents quantitative data on its efficacy and synergistic potential, and visually represents its mechanism of action and the workflow of its discovery through detailed diagrams.
Discovery and Origin
Antibacterial agent p138c is an antimicrobial peptide (AMP) naturally produced by the bacterium Bacillus subtilis strain CSB138.[1][2] The production of p138c by this strain is maximized during the late exponential growth phase.[1][2] The peptide has been isolated and purified, revealing a molecular weight of approximately 3 kDa.[1][2] The amino acid sequence of p138c has been determined as Gly-Leu-Glu-Glu-Thr-Val-Tyr-Ile-Tyr-Gly-Ala-Asn-Met-X-Ser.[3]
A novel plectasin-derived variant, designated AP138L-arg26, has also been constructed and expressed to improve activity and yield.[4] This engineered peptide has shown potent antimicrobial activity against Gram-positive bacteria.[4]
Physicochemical Properties
The purified peptide p138c exhibits notable stability under various conditions. It is thermo-tolerant, maintaining its activity at temperatures up to 50 °C, and is stable across a pH range of 5.8 to 11.[1][2]
Quantitative Data on Antibacterial Efficacy
The antimicrobial activity of p138c and its synergistic effects with conventional antibiotics have been quantified using standard microbiological assays.
Table 1: Synergistic Activity of p138c with β-Lactam Antibiotics against Vancomycin-Resistant Staphylococcus aureus (VRSA)
| Combination | MIC Fold Improvement for p138c | Fractional Inhibitory Concentration Index (FICI) | Interpretation |
| p138c + Oxacillin | 4-fold | 0.3125 | Synergy |
| p138c + Ampicillin | 8-fold | 0.25 | Synergy |
| p138c + Penicillin G | 16-fold | 0.09 | Synergy |
Data sourced from PubMed.[1][2]
Table 2: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of AP138L-arg26 against Gram-Positive Bacteria
| Bacterial Strain | MIC (µg/mL) | MBC (µg/mL) |
| S. aureus | 2–16 | ~4x MIC |
| Streptococcus spp. | 4 | ~4x MIC |
| S. epidermidis | 4 or 8 | ~4x MIC |
Data sourced from a study on the expression and characterization of AP138L-arg26.[4]
Experimental Protocols
This section details the methodologies for the key experiments cited in the characterization of Antibacterial Agent 138.
Purification of Antimicrobial Peptide p138c from Bacillus subtilis CSB138
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Culture and Fermentation: Bacillus subtilis CSB138 is cultured in a suitable broth medium and incubated to the late exponential growth phase to maximize the production of p138c.[1][2]
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Cell-Free Supernatant Preparation: The bacterial culture is centrifuged to pellet the cells, and the resulting supernatant, containing the secreted peptide, is collected.[5]
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Ammonium Sulfate Precipitation: The cell-free supernatant is treated with ammonium sulfate to precipitate the proteins, including p138c.[5]
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Dialysis and Chromatographic Purification: The precipitate is redissolved and dialyzed to remove excess salt. Further purification is achieved through a series of chromatography steps, such as ion-exchange and reverse-phase chromatography, to isolate p138c to homogeneity.[5][6]
Determination of Minimum Inhibitory Concentration (MIC)
The MIC, the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, is determined using the broth microdilution method.
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Preparation of Peptide Dilutions: A serial two-fold dilution of the antimicrobial peptide is prepared in a 96-well microtiter plate.
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Inoculum Preparation: The test bacterium is cultured to a specific optical density and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).
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Inoculation and Incubation: Each well containing the peptide dilution is inoculated with the bacterial suspension. The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).
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MIC Determination: The MIC is recorded as the lowest concentration of the peptide at which no visible bacterial growth is observed.
Time-Kill Kinetics Assay
This assay assesses the rate at which an antimicrobial agent kills a bacterial population over time.
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Preparation of Bacterial Culture: A mid-logarithmic phase bacterial culture is prepared and diluted to a starting concentration of approximately 1-5 x 10^5 CFU/mL.
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Exposure to Antimicrobial Agent: The bacterial suspension is incubated with the antimicrobial peptide at various concentrations (e.g., 1x, 2x, and 4x MIC).
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Sampling and Plating: Aliquots are removed at specific time points (e.g., 0, 0.5, 1, 3, 5, and 24 hours), serially diluted, and plated on appropriate agar medium.
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Colony Counting and Analysis: After incubation, the number of colony-forming units (CFU) is counted for each time point and concentration. The results are plotted as log10 CFU/mL versus time to visualize the killing kinetics. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL.[2]
Fractional Inhibitory Concentration Index (FICI) Determination
The FICI is determined using a checkerboard assay to assess the synergistic, additive, indifferent, or antagonistic effects of combining two antimicrobial agents.
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Checkerboard Setup: A 96-well microtiter plate is prepared with serial dilutions of the antimicrobial peptide in one dimension (e.g., rows) and a second antibiotic in the other dimension (e.g., columns).
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Inoculation and Incubation: Each well is inoculated with a standardized bacterial suspension and the plate is incubated.
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Determination of MIC in Combination: The MIC of each agent in combination is determined by observing the lowest concentrations that inhibit visible growth.
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FICI Calculation: The FICI is calculated using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone) The results are interpreted as follows: FICI ≤ 0.5 indicates synergy; 0.5 < FICI ≤ 1 indicates an additive effect; 1 < FICI ≤ 4 indicates indifference; and FICI > 4 indicates antagonism.[1]
Mechanism of Action
The bactericidal mechanism of plectasin-derived peptides, such as AP138L-arg26, involves a multi-faceted attack on the bacterial cell. The primary mode of action is the disruption of the bacterial cell membrane, leading to increased permeability and leakage of intracellular components.[4] This is evidenced by the observed leakage of potassium ions (K+) from bacterial cells upon exposure to the peptide.[4]
Furthermore, AP138L-arg26 interferes with cellular metabolism.[4] This includes an increase in intracellular adenosine triphosphate (ATP) and reactive oxygen species (ROS), coupled with a decrease in lactate dehydrogenase (LDH) activity.[4]
Experimental and Discovery Workflow
The discovery and characterization of a novel antimicrobial peptide like p138c follows a systematic workflow, from initial screening to detailed functional analysis.
Conclusion
Antibacterial agent 138, encompassing the natural peptide p138c and its derivatives, represents a promising candidate for the development of new therapeutics to combat bacterial infections, especially those caused by resistant strains. Its potent antimicrobial activity, synergistic effects with existing antibiotics, and distinct mechanism of action highlight its potential to address the growing challenge of antimicrobial resistance. The detailed protocols and data presented in this guide provide a solid foundation for further research and development in this area.
References
- 1. Expression and characterization of the new antimicrobial peptide AP138L-arg26 anti Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. Expression and characterization of the new antimicrobial peptide AP138L-arg26 anti Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Efficacious Extraction and Purification Technique of a Potential Antimycobacterial Bacteriocin Produced by Bacillus subtilis (MK733983) of Ethnomedicinal Origin - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Purification of Bioactive Lipopeptides Produced by Bacillus subtilis Strain BIA - PMC [pmc.ncbi.nlm.nih.gov]
